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Compound of Interest

Compound Name: 1,3-Dibromo-2-nitrobenzene

Cat. No.: B169743

<__="";-1;-1;-1;">An In-depth Technical Guide: 1,3-Dibromo-2-nitrobenzene

Core Properties: Molecular Formula and Weight

1,3-Dibromo-2-nitrobenzene is an organic compound with the chemical formula CsH3BrzNO-.
[1][2][3] Its molecular weight is approximately 280.90 g/mol .[1][2][4] This compound is also
known by the synonym 2,6-Dibromonitrobenzene and is identified by the CAS Number 13402-
32-9.[1][5][€]

Table 1: Physicochemical Properties of 1,3-Dibromo-2-nitrobenzene

Property Value

Molecular Formula CeH3Br2NO:z
Molecular Weight 280.90 g/mol

CAS Number 13402-32-9
Appearance Solid

Density 2.101 g/cm3[6]

Boiling Point 243°C at 760 mmHg[6]
Flash Point 100.7°C[6]
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Synthesis and Methodology

The synthesis of 1,3-Dibromo-2-nitrobenzene is a critical process for its use as an aromatic
intermediate in complex organic synthesis.[2] The strategic placement of two bromine atoms
and a nitro group on the benzene ring makes it a valuable precursor for creating
unsymmetrically substituted biaryl and terphenyl systems.[2]

A common synthetic route involves the electrophilic aromatic substitution of benzene.[2] The
process typically starts with the nitration of benzene to form nitrobenzene, followed by
bromination.[7] The nitro group acts as a meta-directing group, guiding the subsequent
bromination steps.[2] To achieve the desired 1,3-dibromo-2-nitrobenzene, a controlled, step-
wise bromination of nitrobenzene is employed.[7]

Diagram 1: Synthesis Workflow
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Caption: Synthetic route from benzene to 1,3-Dibromo-2-nitrobenzene.

Analytical Characterization

To ensure the identity and purity of 1,3-Dibromo-2-nitrobenzene, a suite of analytical
techniques is utilized. These methods provide a comprehensive structural and purity profile of
the synthesized compound.

Table 2: Analytical Techniques for Characterization
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Technique Purpose

To determine the proton environment on the
1D NMR Spectroscopy (*H NMR) o
aromatic ring.

To confirm the molecular weight and
Mass Spectrometry (GC-MS) fragmentation pattern

To identify the presence of the nitro functional

group.

Infrared (IR) Spectroscopy

R Spect To provide complementary vibrational
aman Spectroscopy ) )
information to IR spectroscopy.

The expected spectral data from these techniques provide a fingerprint for 1,3-Dibromo-2-
nitrobenzene, confirming its successful synthesis and purity.

Applications in Drug Development and Research

1,3-Dibromo-2-nitrobenzene is a high-value intermediate in the synthesis of pharmaceuticals
and advanced materials.[2] Its unique structure is particularly useful in sequential Suzuki-
Miyaura cross-coupling reactions.[2] The strong electron-withdrawing nature of the nitro group
creates a reactivity difference between the two bromine atoms, allowing for their selective and
successive functionalization.[2]

This methodology is extensively applied in the synthesis of p-terphenyl derivatives, which are
important scaffolds in medicinal chemistry with potential as immunosuppressants,
neuroprotective agents, antithrombotics, and anticancer compounds.[2]

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling
1,3-Dibromo-2-nitrobenzene. It is classified as harmful if swallowed, in contact with skin, or if
inhaled, and causes skin and eye irritation.[8][9] It may also cause respiratory irritation and
damage to organs through prolonged or repeated exposure.[8][9]

Diagram 2: GHS Hazard Pictograms
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GHS Pictograms

GHSO07
(Exclamation Mark)
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Caption: GHS pictogram indicating potential hazards.

It is imperative to use personal protective equipment, ensure adequate ventilation, and avoid
dust formation when working with this compound.[8]

References

A comprehensive list of references is provided for further reading and verification of the
information presented in this guide. These resources include peer-reviewed papers, technical
documents, and safety data sheets from reputable sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC150350250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11686~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2013:30:02~~1-Bromo-2-nitrobenzene~~
https://www.benchchem.com/product/b169743#1-3-dibromo-2-nitrobenzene-molecular-weight-and-formula
https://www.benchchem.com/product/b169743#1-3-dibromo-2-nitrobenzene-molecular-weight-and-formula
https://www.benchchem.com/product/b169743#1-3-dibromo-2-nitrobenzene-molecular-weight-and-formula
https://www.benchchem.com/product/b169743#1-3-dibromo-2-nitrobenzene-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b169743?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

